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2-(2-Fluorophenoxy)cyclohexan-1-

amine

Cat. No.: B12216096

Get Quote

Executive Summary
2-(2-Fluorophenoxy)cyclohexan-1-amine (CAS: 1038354-93-6 / HCl: 1306603-32-6) is a

high-value pharmacophore utilized primarily in the synthesis of CNS-active agents, specifically

Dopamine D3/D2 receptor partial agonists and 5-HT1A modulators.[1] Its structural motif—a

cyclohexane ring bridging a primary amine and a fluorinated aryl ether—serves as a critical

scaffold for next-generation antipsychotics and antidepressants, structurally related to

compounds like Cariprazine.

For drug development professionals, the procurement of this intermediate is not merely a

logistical task but a critical quality gate. The presence of stereochemical impurities (cis/trans

isomers) or unreacted phenols can derail Structure-Activity Relationship (SAR) studies and fail

late-stage toxicology screenings.[1]

This guide provides a technical framework for evaluating suppliers, understanding the

synthesis-derived impurity profile, and establishing rigorous acceptance criteria.

Part 1: Chemical Profile & Synthesis Context[1][2]
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To validate "High Purity," one must first understand the genesis of the molecule. The synthesis

route dictates the impurity profile.

The Core Structure[1]
IUPAC Name: 2-(2-Fluorophenoxy)cyclohexan-1-amine[1][2][3][4][5]

Molecular Formula: C₁₂H₁₆FNO[1][3][4]

Molecular Weight: 209.26 g/mol (Free Base)[3]

Key Feature: The 1,2-disubstitution on the cyclohexane ring creates two chiral centers.[1]

Critical Quality Attribute (CQA):Stereochemistry. The synthesis typically favors the trans-

isomer, but cis-isomers are potent impurities that mimic the target in standard LC-MS but fail

in biological assays.[1]

Industrial Synthesis & Impurity Origins
The dominant industrial route involves the nucleophilic ring-opening of cyclohexene oxide.[1]

This mechanism informs what impurities to screen for.

Mechanism:

Epoxide Opening: Cyclohexene oxide is reacted with 2-fluorophenol (catalyzed by base or

Lewis acid).[1] This follows an SN2 mechanism, resulting in a trans-1,2-alcohol.[1]

Activation & Displacement: The alcohol is converted to a leaving group (Mesylate/Tosylate)

and displaced by an azide or ammonia source, or subjected to reductive amination if

oxidized to a ketone.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12216096/docs?utm_src=pdf-body#strategic-sourcing-quality-control-2-2-fluorophenoxy-cyclohexan-1-amine
https://www.bldpharm.com/products/1306603-32-6.html
https://www.chemscene.com/product/1306603-32-6.html
https://www.chemscene.com/product/1038354-93-6.html
https://pubchemlite.lcsb.uni.lu/e/compound/45283428
https://www.echemi.com/supplier/pd2302269428-1r-2r-2-2-fluorophenoxycyclohexan-1-aminehydrochloride.html?page=33
https://www.bldpharm.com/products/1306603-32-6.html
https://www.chemscene.com/product/1038354-93-6.html
https://pubchemlite.lcsb.uni.lu/e/compound/45283428
https://www.chemscene.com/product/1038354-93-6.html
https://www.bldpharm.com/products/1306603-32-6.html
https://www.bldpharm.com/products/1306603-32-6.html
https://www.bldpharm.com/products/1306603-32-6.html
https://www.bldpharm.com/products/1306603-32-6.html
https://www.bldpharm.com/products/1306603-32-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12216096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclohexene Oxide
Intermediate:

Trans-2-(2-fluorophenoxy)
cyclohexanol

Ring Opening

2-Fluorophenol Impurity A:
Residual 2-Fluorophenol

(Toxic/Irritant)

Unreacted

Impurity B:
Cis-Isomer

(Stereo-defect)
Side Reaction

Target:
Trans-2-(2-Fluorophenoxy)

cyclohexan-1-amine

Amination
(Inversion or Retention)

Click to download full resolution via product page

Figure 1: Primary synthesis pathway and associated impurity vectors. Note that direct

amination strategies determine the final stereochemistry.

Part 2: Quality Assurance Framework
Do not rely on the Certificate of Analysis (CoA) alone. Implement the following self-validating

protocols upon receipt of the material.

The "High Purity" Standard
For pharmaceutical applications, "High Purity" is defined as:

Chemical Purity: >98.0% (HPLC @ 214 nm & 254 nm).

Chiral Purity: >99:1 dr (diastereomeric ratio).

Residual Solvents: <500 ppm (specifically DMF or DMSO if used in nucleophilic substitution).

Critical Impurity Watchlist
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Impurity Type
Specific
Compound

Detection Method Risk

Starting Material 2-Fluorophenol GC-MS / HPLC

High toxicity;

interferes with

biological assays

(false positives).[1]

Stereoisomer
cis-2-(2-

Fluorophenoxy)...[1]
Chiral HPLC

Altered potency;

different binding

affinity to D3

receptors.

By-product Bis-alkylated amine LC-MS (+Mass)

Result of over-

alkylation during

amine formation.[1]

Inorganic
Sodium/Potassium

salts
Residue on Ignition

Ash content can affect

stoichiometry in

subsequent reactions.

Part 3: Supplier Evaluation & Sourcing Strategy[1]
Supplier Tiering System
Suppliers are categorized based on their ability to provide documentation (CoA, HNMR, LCMS)

and scale-up capability.[1]

Tier 1: Validated Specialists (Recommended for GLP/GMP)
These suppliers specialize in fluorinated heterocycles and offer batch-specific data.[1]

Enamine / Sigma-Aldrich (Distributor):

Strengths: Massive inventory, high reliability, rigorous QC.

Catalog: 1306603-32-6 (HCl salt).[1][2]

Use Case: Reference standards and initial biological screening.
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BLD Pharm:

Strengths: Strong in "Building Blocks," competitive pricing for gram-scale.[1]

Catalog: BD00988745 (Free base).

Use Case: Scale-up synthesis (10g - 100g).

Tier 2: Custom Synthesis & Aggregators
ChemScene: Good for specific salt forms or analogs.

Combi-Blocks: Often has stock when others are backordered; check batch purity specifically

for phenols.[1]

Vetting Workflow (The "Trust" Protocol)
Before placing a bulk order (>10g), execute this vetting logic to avoid batch failure.
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Figure 2: Decision matrix for supplier qualification. Note: 2-Fluorophenol is a common, difficult-

to-remove impurity.[1]

Part 4: Experimental Handling & Stability[1]
Storage Protocols

Free Base: The free amine is sensitive to CO₂ (carbamate formation) and oxidation. Store

under Argon/Nitrogen at -20°C.
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HCl Salt: Highly stable. Hygroscopic. Store at RT or 4°C in a desiccator. Preferred form for

long-term storage.[1]

Solubilization
DMSO: >100 mg/mL (Excellent).

Water: Insoluble (Free base); Soluble (HCl salt, ~50 mg/mL).

Protocol: For biological assays, dissolve the HCl salt in DMSO to create a 10mM stock, then

dilute into aqueous buffer. Avoid freeze-thaw cycles of the DMSO stock.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Strategic Sourcing & Quality Control: 2-(2-
Fluorophenoxy)cyclohexan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12216096/docs#strategic-sourcing-quality-control-2-
2-fluorophenoxy-cyclohexan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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